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Compound of Interest

Compound Name: 1-Chloro-9-phenylnonane
Cat. No.: B1632720
Get Quote

Operational Guide: Proper Disposal of 1-Chloro-9-phenylnonane

Executive Summary

1-Chloro-9-phenylnonane (CAS: 27175-81-1) presents a unigue challenge in laboratory
waste management. While often classified as "non-hazardous" under GHS criteria due to its
low acute toxicity and high flash point, it is chemically a halogenated organic compound.

Critical Operational Insight: Do not be misled by the lack of GHS hazard symbols. Disposing of
this chemical in "Non-Halogenated" waste streams is a critical compliance error. Even trace
amounts of high-molecular-weight alkyl halides can disqualify bulk waste solvents from cost-
effective fuel blending programs, forcing entire drums into expensive high-temperature
incineration.

Chemical Identity & Physicochemical Basis for
Disposal

Effective disposal requires understanding the physical behavior of the substance. 1-Chloro-9-
phenylnonane is a lipophilic, high-boiling liquid that is denser than water.
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Property Data Operational Implication

Use for waste manifesting and
CAS Number 27175-81-1 , _
inventory tracking.

Contains Chlorine (~15% by
Molecular Formula Cis5H23Cl )
weight). Must be segregated.

Classified as Combustible (not
Flash Point 110-112°C Flammable). High safety

margin during transfer.

Sinks in water. Spill cleanup
Density ~1.026 g/mL requires bottom-dredging

techniques if in water baths.

Do not pour down drains. Will
Water Solubility Insoluble settle in P-traps and release

vapors over time.

No specific H-codes, but
GHS Classification Not Classified treated as "Halogenated

Waste" by default.

Waste Segregation Protocol: The "Halogen Rule"

The primary error in handling this compound is misclassification. Waste haulers strictly monitor
halogen content (Cl, Br, I, F).

e The Rule: If the halogen content of a waste stream exceeds 1,000-2,000 ppm (0.1-0.2%), it
cannot be used for standard fuel blending.

e The Action: 1-Chloro-9-phenylnonane is pure halogenated material. It must go into the
Halogenated Waste stream.[1]

Decision Logic: Waste Segregation
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Disposal of 1-Chloro-9-phenylnonane

Check Waste Container Type

l

Is it labeled 'Halogenated'?
(Cl, Br, I, F)

Non-Halogenated Solvent Waste
(Acetone, Hexane, etc.)

Halogenated Solvent Waste
(DCM, Chloroform, etc.)

Strict Prohibition

PROCEED.
Compatible Stream.

STOP! Do NOT Add.
Contamination Risk.

Click to download full resolution via product page

Figure 1: Decision logic for preventing cross-contamination of waste streams.

Step-by-Step Disposal Procedures
Scenario A: Routine Reaction Waste (Small Scale)

Context: You have a reaction mixture or column fractions containing 1-Chloro-9-
phenylnonane dissolved in solvent.

 |dentify the Solvent:

o If dissolved in Dichloromethane (DCM) or Chloroform: The entire mixture is already
halogenated.
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o If dissolved in Ethyl Acetate or Hexane: The addition of 1-Chloro-9-phenylnonane
converts the entire mixture into "Halogenated Waste."

e Labeling: Tag the waste container immediately with "Contains Halogenated Organics." List
"1-Chloro-9-phenylnonane" explicitly on the tag.

o Transfer: Pour into the Halogenated Waste Carboy.

o Note: Ensure the carboy is compatible (HDPE or Glass). Avoid metal containers if the
mixture is potentially acidic (e.g., if unquenched acid chlorides are present).

Scenario B: Pure Chemical Disposal (Expired/Surplus)

Context: Disposing of an old bottle of pure 1-Chloro-9-phenylnonane.

e Do Not Bulking: Do not pour the pure chemical into a general waste carboy unless
necessary. Keeping it in the original bottle is often safer and allows for more specific
treatment options by the waste hauler.

e Overpacking:
o Place the original, tightly sealed bottle into a clear plastic bag (secondary containment).
o Place this bag into a "Lab Pack" drum if your facility uses them.

o Manifesting: Declare the item as "Non-Regulated Material, Liquid" (if not hazardous) or
"Environmentally Hazardous Substance" depending on local interpretation, but always flag it
as "Halogenated.”

Scenario C: Spill Response

Context: A bottle drops and breaks. The liquid is oily and heavy.

 Isolate: Evacuate the immediate area. Although not highly volatile, the oily residue is a slip
hazard and potential irritant.

» Contain: Do not use water. Water will cause the chemical to bead up and sink, making
cleanup harder.
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e Absorb:

o Use Vermiculite, Dry Sand, or Polypropylene Pads.

o Tip: Since it is lipophilic, "Oil-Only" white absorbent pads work best.

e Clean Surface:

o After absorbing the bulk liquid, wipe the surface with a solvent-dampened rag (Acetone or

Ethanol) to remove the oily film.

o Disposal of Debris: All contaminated sand/pads must go into a solid waste bin labeled

"Hazardous Waste Solid - Halogenated Debris."

Spill Response Workflow

Spill Detected Assess Surface

Dry Surface/Floor

Apply Oil-Absorbent Pads
or Vermiculite

|_—V
—

Wet/Sink/Drain

A

Do NOT Flush.
Dredge/Pump from bottom.

Seal in Bag -> Halogenated Solid Waste

Click to download full resolution via product page

Figure 2: Operational workflow for spill containment, emphasizing the "Do Not Flush" rule.

Regulatory Compliance & Codes

While 1-Chloro-9-phenylnonane is not a "Listed Waste" (F-list or K-list) and does not exhibit

the Characteristic of Ignitability (D001) or Corrosivity (D002), it falls under the "Precautionary

Principle" of waste management.

o EPA Waste Code:

o Technically, if it is not ignitable/corrosive/toxic (TCLP), it might be "Non-RCRA Regulated."

o However, most institutions assign a state-specific code or a generic "Halogenated Solvent"

code (e.g., FOO2 constituent equivalent) for internal tracking to ensure it goes to the
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correct incinerator.

¢ Destruction Method: High-temperature incineration with acid gas scrubbing (to capture HCI
generated during combustion).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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